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Compound of Interest

Compound Name: Arbutin-d4

Cat. No.: B10822119

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arbutin-d4 is the deuterated form of arbutin, a naturally occurring glycosylated hydroquinone
found in various plants, most notably the bearberry (Arctostaphylos uva-ursi).[1] It is a valuable
tool in analytical and research settings, primarily utilized as an internal standard for the
accurate quantification of arbutin in complex matrices by mass spectrometry-based methods.[2]
This technical guide provides an in-depth overview of the physical and chemical characteristics
of Arbutin-d4, along with relevant experimental protocols and biological context for its

application.

Physical and Chemical Properties

The physical and chemical properties of Arbutin-d4 are summarized in the table below. Data
for its non-deuterated counterpart, arbutin (B-arbutin), is also provided for comparison.
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Property

Arbutin-d4

Arbutin (B-Arbutin)

References

Chemical Name

(2R,3S,4S,5R,6S)-2-
(hydroxymethyl)-6-(4-
hydroxyphenoxy-
2,3,5,6-d4)tetrahydro-
2H-pyran-3,4,5-triol

4-Hydroxyphenyl-B-D-

glucopyranoside

[3]1]

Arbutoside,

Synonyms B-Arbutin-d4 Hydroquinone B-D- [3][1]
glucopyranoside

Not explicitly found for
CAS Number d4, 497-76-7 for non- 497-76-7 [1]
deuterated
Chemical Formula C12H12D407 C12H1607 [31[1]
Molecular Weight 276.3 g/mol 272.25 g/mol [3][1]
) Colorless to white

Appearance Solid ] [31[1]
solid powder

Melting Point No data available 197-201 °C [1]

- , . 561.6 + 50.0 °C at 760

Boiling Point No data available ) [4]
mmHg (for a-Arbutin)
Soluble in water,

Solubility Soluble in water slightly soluble in [31[5]
ethanol

_ 299% deuterated
Purity >95% [31[4]

forms (d1-d4)

Optical Rotation

No data available

[a]D2° -60.3° (in water)

[6]

Spectral Data

Detailed spectral data is crucial for the identification and characterization of Arbutin-d4. While

specific spectra for the deuterated compound are not readily available in the public domain, the

data for arbutin provides a close reference.
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Spectral Data Arbutin References

Spectra available, with
characteristic peaks for the

*H NMR : [71[81[°]
glucopyranoside and

hydroquinone moieties.

Spectra available, showing
signals corresponding to the

13C NMR _ [10][11][12]
12 carbon atoms in the

molecule.

Experimental MS2 data shows
Mass Spectrometry (MS) a precursor ion [M-H]~ at m/z [6]
271.0823264.

Key peaks include 3400-3600
Infrared (IR) Spectroscopy cm~1 (O-H stretching) and [13]
1514.12 cm~1 (phenyl ring).

UV-Vis (Amax) 280 nm [14]

Experimental Protocols

Arbutin-d4 is primarily used as an internal standard in quantitative analysis. Below are detailed
methodologies for its application.

Quantification of Arbutin in Biological Matrices using
LC-MS with Arbutin-d4 as an Internal Standard

This method allows for the precise measurement of arbutin concentrations in various samples.
[15][16]

1. Sample Preparation:
e Homogenize the sample matrix (e.g., plant extract, cosmetic cream).

o Perform a liquid-liquid or solid-phase extraction to isolate the analyte. A common solvent
system is a mixture of methanol and water.[17]
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Add a known concentration of Arbutin-d4 to the extracted sample.

Evaporate the solvent and reconstitute the residue in the mobile phase.
. Chromatographic Conditions:

Column: A reversed-phase C18 column is typically used.[17]

Mobile Phase: A gradient of water and methanol, both containing 0.1% acetic acid (v/v), can
be employed.[17]

Flow Rate: A typical flow rate is 0.8 mL/min.[18]
Injection Volume: 10 pL.
. Mass Spectrometry Conditions:
lonization Mode: Electrospray ionization (ESI) in negative mode is common.[6]

Multiple Reaction Monitoring (MRM): Monitor the transitions for both arbutin and Arbutin-d4.
For arbutin, the transition m/z 271.1 - 108.1 can be used. For Arbutin-d4, the
corresponding shifted transition would be monitored.

. Quantification:

Generate a calibration curve using known concentrations of arbutin spiked with a constant
concentration of Arbutin-d4.

Calculate the peak area ratio of arbutin to Arbutin-d4.

Determine the concentration of arbutin in the unknown sample by interpolating from the
calibration curve.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b10822119?utm_src=pdf-body
https://academic.oup.com/jaoac/article-abstract/98/1/5/5654446
https://academic.oup.com/jaoac/article-abstract/98/1/5/5654446
https://pmc.ncbi.nlm.nih.gov/articles/PMC9457821/
https://pubchem.ncbi.nlm.nih.gov/compound/Arbutin
https://www.benchchem.com/product/b10822119?utm_src=pdf-body
https://www.benchchem.com/product/b10822119?utm_src=pdf-body
https://www.benchchem.com/product/b10822119?utm_src=pdf-body
https://www.benchchem.com/product/b10822119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation LC-MS Analysis Data Analysis ]

, _— —
ogentze Spike with Arbutin-d4 HPLC Separation Mass Spectrometry (MRM)

Click to download full resolution via product page

Caption: Workflow for the quantification of arbutin using Arbutin-d4.

Stability Testing of Arbutin-d4

Ensuring the stability of Arbutin-d4 as an internal standard is critical for accurate
quantification. Stability studies should be conducted under various conditions.[19][20][21]

1. Solution Stability:
o Prepare solutions of Arbutin-d4 in relevant solvents (e.g., water, methanol, mobile phase).

o Store the solutions at different temperatures (e.qg., refrigerated, room temperature, elevated
temperature).

e Analyze the solutions at various time points using a validated analytical method (e.g., LC-
MS) to assess degradation.

2. Freeze-Thaw Stability:

e Subject solutions of Arbutin-d4 to multiple freeze-thaw cycles.

e Analyze the samples after each cycle to determine if degradation has occurred.
3. Long-Term Stability:

o Store Arbutin-d4, both as a solid and in solution, under controlled long-term storage
conditions (e.g., -20°C or -80°C).
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o Periodically analyze the samples over an extended period (e.g., several months to years) to
establish a shelf life.

Biological Activity and Signaling Pathway

Arbutin, and by extension Arbutin-d4 (in terms of its chemical behavior in biological systems,
though not its intended use), is primarily known for its inhibitory effect on tyrosinase, a key
enzyme in melanin synthesis.[1][22] This property makes it a popular ingredient in skin-
lightening cosmetic products.[23]

The mechanism of action involves the competitive inhibition of tyrosinase, which catalyzes the
conversion of L-tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone.
By inhibiting this enzyme, arbutin reduces the production of melanin, leading to a depigmenting
effect.[1][24]
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Caption: Inhibition of melanin synthesis by Arbutin.
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Conclusion

Arbutin-d4 is an indispensable tool for the accurate and reliable quantification of arbutin in
various scientific and industrial applications. Its physical and chemical properties are closely
aligned with its non-deuterated analog, with the key difference being its increased mass due to
deuterium labeling. The experimental protocols outlined in this guide provide a framework for
its effective use as an internal standard, while an understanding of its biological context is
crucial for researchers in the fields of dermatology, cosmetology, and pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Arbutin - Wikipedia [en.wikipedia.org]

. researchgate.net [researchgate.net]

. caymanchem.com [caymanchem.com]

. bocsci.com [bocsci.com]

. artikamart.com [artikamart.com]

. Arbutin | C12H1607 | CID 440936 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Arbutin(497-76-7) 1H NMR spectrum [chemicalbook.com]

. researchgate.net [researchgate.net]

°
(] [e0] ~ (o)) )] EaN w N -

. Spectrabase.com [spectrabase.com]

e 10. Arbutin(497-76-7) 13C NMR [m.chemicalbook.com]
e 11. researchgate.net [researchgate.net]

e 12. bmse000365 Arbutin at BMRB [bmrb.io]

e 13. researchgate.net [researchgate.net]

e 14. ao-Arbutin - Wikipedia [en.wikipedia.org]

e 15. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10822119?utm_src=pdf-body
https://www.benchchem.com/product/b10822119?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Arbutin
https://www.researchgate.net/publication/322439556_Quantification_of_Arbutin_in_Plant_Extracts_by_Stable_Isotope_Dilution_Gas_Chromatography-Mass_Spectrometry
https://www.caymanchem.com/product/33289/arbutin-d4
https://www.bocsci.com/product/alpha-arbutin-cas-84380-01-8-78258.html
https://www.artikamart.com/msds/special/alphaarbutin.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Arbutin
https://www.chemicalbook.com/SpectrumEN_497-76-7_1HNMR.htm
https://www.researchgate.net/figure/H-NMR-spectrum-of-arbutin-arrows-from-leaf-extracts-of-two-Artocarpus-species-namely_fig1_344572296
https://spectrabase.com/spectrum/DgK39zcsrPF
https://m.chemicalbook.com/SpectrumEN_497-76-7_13CNMR.htm
https://www.researchgate.net/figure/13-C-NMR-Data-for-a-Arbutin-Arbutin-and-Compounds-1-and-2_tbl1_10675505
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000365
https://www.researchgate.net/figure/R-spectra-of-A-Alpha-arbutin-B-Soy-lecithin-and-C-Alpha-arbutin-Soy-lecithin_fig2_390036702
https://en.wikipedia.org/wiki/%CE%91-Arbutin
https://www.researchgate.net/publication/326562000_Determination_and_quantification_of_arbutin_in_plants_using_stable_isotope_dilution_liquid_chromatography-mass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 16. Determination and quantification of arbutin in plants using stable isotope dilution liquid
chromatography—mass spectrometry [agris.fao.org]

e 17. academic.oup.com [academic.oup.com]

» 18. Quantification of Arbutin in Cosmetics, Drugs and Food Supplements by Hydrophilic-
Interaction Chromatography - PMC [pmc.ncbi.nim.nih.gov]

e 19. edaegypt.gov.eg [edaegypt.gov.eq]

e 20. ema.europa.eu [ema.europa.eu]

e 21. ema.europa.eu [ema.europa.eu]

e 22. Chemical and Biocatalytic Routes to Arbutin - PMC [pmc.ncbi.nim.nih.gov]
e 23. m.blueeyes-bio.com [m.blueeyes-bio.com]

e 24. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Arbutin-d4: A Technical Guide to its Physical and
Chemical Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10822119#physical-and-chemical-characteristics-of-
arbutin-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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